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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of RU 59063, a
nonsteroidal antiandrogen. The information is intended to ensure accurate and reproducible
experimental results.

Introduction to RU 59063

RU 59063 is a high-affinity ligand for the androgen receptor (AR), functioning as a nonsteroidal
antiandrogen. Its chemical and physical properties are summarized in the table below.

Property Value
Molecular Formula C17H18F3N302S
Molecular Weight 385.4 g/mol
CAS Number 155180-53-3

Preparing the RU 59063 Stock Solution

A common solvent for RU 59063 is Dimethyl Sulfoxide (DMSQO). While specific solubility data
for RU 59063 is not readily available, a concentration of up to 100 mM in DMSO is a
reasonable starting point based on the solubility of similar compounds.
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Materials Required:

» RU 59063 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Protocol:

e Determine the required amount of RU 59063: To prepare a 10 mM stock solution in 1 mL of
DMSO, you will need 3.854 mg of RU 59063. The calculation is as follows:

o Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x0.01 mol/L x 385.4 g/mol = 0.003854 g = 3.854 mg

o Weigh the RU 59063: Carefully weigh out the calculated amount of RU 59063 powder using
an analytical balance.

e Dissolve in DMSO: Add the weighed RU 59063 to the appropriate volume of DMSO in a
sterile tube.

o Ensure complete dissolution: Vortex the solution until the RU 59063 is completely dissolved.
Gentle warming may be applied if necessary, but avoid excessive heat.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Experimental Workflow

The following diagram illustrates the workflow for preparing the RU 59063 stock solution.
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Caption: Workflow for RU 59063 stock solution preparation.

Mechanism of Action: Androgen Receptor Signaling
Pathway

RU 59063 exerts its effects by acting as an antagonist to the androgen receptor. The androgen
receptor signaling pathway is a critical pathway in various physiological and pathological
processes. The diagram below provides a simplified overview of this pathway.
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Caption: Simplified Androgen Receptor Signaling Pathway.

Safety and Handling

RU 59063 is a potent compound and should be handled with care. Always wear appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work in
a well-ventilated area, preferably in a chemical fume hood. In case of contact with skin or eyes,
rinse immediately with plenty of water. Consult the material safety data sheet (MSDS) for
complete safety information.

Disclaimer: This protocol is intended for research use only. The provided information is based
on general laboratory practices and data for similar compounds. Researchers should always
consult the specific product information sheet and relevant literature for the most accurate and
up-to-date information.

 To cite this document: BenchChem. [Preparing a Stock Solution of RU 59063: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680189#preparing-ru-59063-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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